Cas no 1803595-96-1 (methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate hydrochloride)

• Product Name: methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate hydrochloride
• CAS No: 1803595-96-1
• MDL: MFCD28968169
• CID: 4617087
• PubChem ID: 121514193
• Update Time: 2025-06-14

methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(Aminomethyl)-3-chloropyridine-2-carboxylate Hydrochloride
• methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate hydrochloride

• MDL： MFCD28968169

Additional information on methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate hydrochloride

Research Briefing on Methyl 6-(Aminomethyl)-3-Chloropyridine-2-Carboxylate Hydrochloride (CAS: 1803595-96-1)

Methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate hydrochloride (CAS: 1803595-96-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This briefing consolidates the latest findings and applications of this compound, focusing on its synthesis, biological activity, and potential therapeutic uses. The compound's unique structural features, including the aminomethyl and chloro substituents on the pyridine ring, make it a versatile intermediate in drug discovery and development.

Recent studies have highlighted the role of methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate hydrochloride as a key building block in the synthesis of novel small-molecule inhibitors. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of kinase inhibitors targeting cancer-related pathways. The compound's ability to serve as a scaffold for further functionalization has been leveraged to enhance binding affinity and selectivity toward specific protein targets.

In addition to its applications in oncology, this compound has also been investigated for its potential in central nervous system (CNS) drug discovery. A 2024 study in ACS Chemical Neuroscience explored its derivatives as modulators of neurotransmitter receptors, showing promising results in preclinical models of neurodegenerative diseases. The hydrochloride salt form improves solubility and bioavailability, which are critical factors for CNS-active compounds.

The synthesis of methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate hydrochloride has been optimized in recent years to achieve higher yields and purity. A 2023 publication in Organic Process Research & Development detailed a scalable, cost-effective route using catalytic amination and chlorination steps. This advancement is expected to facilitate its broader adoption in industrial and academic settings.

Despite its potential, challenges remain in the clinical translation of derivatives based on this compound. Issues such as metabolic stability and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Collaborative efforts between chemists and biologists will be essential to unlock the full therapeutic potential of this promising scaffold.

In conclusion, methyl 6-(aminomethyl)-3-chloropyridine-2-carboxylate hydrochloride (CAS: 1803595-96-1) represents a valuable tool in modern drug discovery. Its versatility, combined with recent synthetic and pharmacological advancements, positions it as a compound of continued interest for researchers in chemical biology and pharmaceutical sciences. Future studies should focus on optimizing its derivatives for clinical applications while addressing existing limitations.